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Compound of Interest

Compound Name: 1-Phenyl-1-hexanol

Cat. No.: B1583550 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of commercial sources for 1-Phenyl-1-hexanol (CAS No. 4471-05-0),

along with key technical data and relevant experimental protocols. This α-pentylbenzyl alcohol

is a versatile building block in organic synthesis.

Commercial Availability
1-Phenyl-1-hexanol is available from a range of chemical suppliers, catering to different

research and development needs. The purity and available quantities vary by supplier, as

detailed in the table below. It is primarily intended for research and development purposes and

not for direct human or veterinary use.[1]
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Supplier Brand Purity
Available
Quantities

Notes

CymitQuimica Apollo Scientific 99%
1g, 5g, 25g,

100g

Intended for lab

use only.

Biosynth Biosynth --- 0.25g, 2.5g

Described as a

component in

detergent

compositions.

Santa Cruz

Biotechnology
SCBT --- ---

Biochemical for

proteomics

research.[1]

TCI America TCI >98.0% (GC) 5g, 25g

Colorless to

almost colorless

clear liquid.[2]

Fisher Scientific TCI America 98.0+% 5g, 25g ---

ChemicalBook
Career Henan

Chemical Co.
95-99% Inquire

Bulk quantities

may be

available.[3]

ChemicalBook

ZHENGZHOU

JIUYI TIME NEW

MATERIALS

CO,.LTD.

99%min Inquire

Bulk quantities

may be

available.[3]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 1-Phenyl-1-hexanol.
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Property Value Source

CAS Number 4471-05-0 [1][2]

Molecular Formula C₁₂H₁₈O [1][4]

Molecular Weight 178.27 g/mol [4]

Appearance
Colorless to Almost colorless

clear liquid
[2]

Boiling Point 172 °C

IUPAC Name 1-phenylhexan-1-ol [4]

Synonyms α-Pentylbenzyl Alcohol [1][2]

Experimental Protocols
Synthesis of 1-Phenyl-1-hexanol via Grignard Reaction
This protocol describes a general method for the synthesis of secondary benzyl alcohols, such

as 1-Phenyl-1-hexanol, through the Grignard reaction.[5][6][7]

Materials:

Bromopentane

Magnesium turnings

Anhydrous diethyl ether

Benzaldehyde

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Standard glassware for inert atmosphere reactions (three-necked flask, dropping funnel,

condenser)
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Procedure:

Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert

atmosphere (e.g., argon or nitrogen), place magnesium turnings. Add a solution of

bromopentane in anhydrous diethyl ether dropwise via a dropping funnel. The reaction is

initiated by gentle warming or the addition of a small crystal of iodine. Once the reaction

starts, maintain a gentle reflux by controlling the addition rate of the alkyl halide. After the

addition is complete, continue to stir the mixture at room temperature for 1-2 hours to ensure

complete formation of the pentylmagnesium bromide.

Reaction with Benzaldehyde: Cool the Grignard reagent to 0 °C using an ice bath. Add a

solution of benzaldehyde in anhydrous diethyl ether dropwise to the stirred Grignard reagent.

Maintain the temperature at 0 °C during the addition. After the addition is complete, allow the

reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride. This will precipitate magnesium salts. Extract the product with diethyl ether.

Purification: Separate the organic layer, wash it with brine, and dry it over anhydrous sodium

sulfate. Filter the drying agent and remove the solvent under reduced pressure. The crude 1-
Phenyl-1-hexanol can be further purified by vacuum distillation.

Purification of 1-Phenyl-1-hexanol
For the removal of acidic impurities like cresols, a method involving treatment with an alkali

metal benzylate followed by distillation can be employed.[8][9]

Materials:

Crude 1-Phenyl-1-hexanol

Sodium hydroxide

Benzyl alcohol (as a solvent for the base)

Distillation apparatus

Procedure:
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Prepare a solution of sodium hydroxide in benzyl alcohol.

Introduce the crude 1-Phenyl-1-hexanol into a distillation apparatus.

The purification can be performed in a counter-current distillation column where the vapor of

the crude alcohol meets a descending flow of the alkaline solution.[9]

Alternatively, for a batch process, add the alkaline solution to the crude alcohol and perform

a vacuum distillation. The cresol impurities will react with the base to form less volatile salts,

allowing the purified 1-Phenyl-1-hexanol to be distilled.

GC-MS Analysis of 1-Phenyl-1-hexanol
This protocol outlines a general procedure for the analysis of aromatic alcohols using Gas

Chromatography-Mass Spectrometry (GC-MS).[10]

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

A polar capillary column (e.g., DB-Wax or similar) is suitable for the separation of alcohols.

Procedure:

Sample Preparation: Prepare a dilute solution of the 1-Phenyl-1-hexanol sample in a

volatile solvent such as dichloromethane or ethanol.

GC Conditions:

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: Start at a low temperature (e.g., 60 °C), hold for a few

minutes, then ramp the temperature up to a final temperature (e.g., 240 °C) at a rate of 10-

20 °C/min.

Injection Mode: Split or splitless, depending on the sample concentration.
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MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 350.

Ion Source Temperature: 230 °C.

Data Analysis: Identify the 1-Phenyl-1-hexanol peak by its retention time and mass

spectrum. The mass spectrum can be compared to a reference library (e.g., NIST). Purity is

determined by the relative area of the main peak.

Biological Context and Signaling Pathway
While specific studies on the biological activity and signaling pathways of 1-Phenyl-1-hexanol
are limited, research on the structurally related compound, benzyl alcohol, provides insight into

a potential mechanism of action. Benzyl alcohol has been shown to induce the aggregation of

proteins, such as interferon α-2a, by promoting a partially unfolded intermediate state.[11] This

interaction can be critical in the context of pharmaceutical formulations where benzyl alcohol is

used as a preservative. The following diagram illustrates this proposed mechanism.
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Caption: Proposed mechanism of protein aggregation induced by benzyl alcohol derivatives.
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This diagram illustrates how a native protein, upon interaction with a compound like 1-Phenyl-
1-hexanol, can be destabilized into a partially unfolded intermediate. This intermediate is prone

to self-association, leading to the formation of protein aggregates. This process is of significant

interest in drug development, particularly in the formulation of protein-based therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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